Cas no 1697083-29-6 (1,4-dimethyl-3-(2-methyl-1,3-thiazol-4-yl)-1H-pyrazol-5-amine)

• Product Name: 1,4-dimethyl-3-(2-methyl-1,3-thiazol-4-yl)-1H-pyrazol-5-amine
• CAS No: 1697083-29-6
• MF: C₉H₁₂N₄S
• MW: 208.283379554749
• CID: 6394493
• PubChem ID: 108042033
• Update Time: 2024-01-12

1,4-dimethyl-3-(2-methyl-1,3-thiazol-4-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1,4-dimethyl-3-(2-methyl-1,3-thiazol-4-yl)-1H-pyrazol-5-amine
• 1H-Pyrazol-5-amine, 1,4-dimethyl-3-(2-methyl-4-thiazolyl)-
• EN300-1148184
• 1697083-29-6

• Inchi： 1S/C9H12N4S/c1-5-8(12-13(3)9(5)10)7-4-14-6(2)11-7/h4H,10H2,1-3H3
• InChI Key： AUEPVUMIRUWKIZ-UHFFFAOYSA-N
• SMILES： N1(C)C(N)=C(C)C(C2=CSC(C)=N2)=N1

Computed Properties

• Exact Mass: 208.07826757g/mol
• Monoisotopic Mass: 208.07826757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 85Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 386.3±42.0 °C(Predicted)
• pka: 2.49±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles